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Compound of Interest

Compound Name: Bergenin Pentaacetate

Cat. No.: B182837 Get Quote

An In-depth Technical Guide to Bergenin
Pentaacetate
For researchers, scientists, and professionals in drug development, this guide provides a

comprehensive overview of Bergenin Pentaacetate, including its physicochemical properties,

synthesis, and known biological activities.

Core Molecular Data
Bergenin Pentaacetate is a derivative of the natural compound bergenin. Its fundamental

molecular characteristics are summarized below.

Property Value Reference

Molecular Formula C₂₄H₂₆O₁₄ [1][2]

Molecular Weight 538.5 g/mol [1][2][3]

Physical State
Crystalline solid, white to off-

white
[3][4]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[3][4][5]

CAS Number 14531-47-6 [3]
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Experimental Protocols
General Synthesis of Bergenin Derivatives
While a specific, detailed protocol for the synthesis of Bergenin Pentaacetate was not found in

the reviewed literature, a general method for the preparation of acetylated bergenin derivatives

can be inferred. One study on the synthesis of bergenin derivatives as immunosuppressants

provides a general procedure for modification. Another study mentions the chemoenzymatic

synthesis of Bergenin Pentaacetate derivatives.[2][6] The acetylation of bergenin would

involve the reaction of bergenin with an acetylating agent, such as acetic anhydride, in the

presence of a suitable catalyst.

A plausible experimental workflow for the synthesis is outlined below.

Synthesis of Bergenin Pentaacetate

Bergenin

Reaction Mixture

Acetic Anhydride (excess) Pyridine (catalyst)

Purification (e.g., Chromatography)

Bergenin Pentaacetate

Click to download full resolution via product page

A generalized workflow for the synthesis of Bergenin Pentaacetate.
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Analytical Method: High-Performance Thin-Layer
Chromatography (HPTLC) for Bergenin
An HPTLC method has been developed for the quantification of bergenin in various extracts.[7]

[8] This method can be adapted for the analysis of Bergenin Pentaacetate.

Stationary Phase: Precoated HPTLC silica gel 60 F₂₅₄ plates.

Mobile Phase: Chloroform: Methanol: Acetic Acid (8:1:1, v/v/v).

Detection: Densitometric scanning at 276 nm.

Result: This method yields a well-resolved peak for bergenin with an Rf value of 0.28 ± 0.03.

[8]

Biological Activity and Signaling Pathways
Bergenin, the parent compound of Bergenin Pentaacetate, exhibits a wide range of biological

activities.[9] It is likely that Bergenin Pentaacetate acts as a prodrug, being metabolized to

bergenin to exert its effects. Some acetylated derivatives of bergenin have shown potential as

anti-arthritic agents.[8] The known signaling pathways modulated by bergenin are detailed

below.

Inhibition of NF-κB and MAPK Signaling Pathways
Bergenin has been shown to inhibit the activation of the NF-κB and MAPK signaling pathways,

which are crucial in the inflammatory response.[10][11] By suppressing these pathways,

bergenin can reduce the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and

IL-6.[4]
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Bergenin's inhibitory effect on inflammatory signaling pathways.

Activation of the AMPK Signaling Pathway
Bergenin has been found to activate the AMP-activated protein kinase (AMPK) signaling

pathway.[3][7] This activation plays a role in inhibiting hepatic fat deposition and may be

beneficial in the context of alcoholic liver disease.[7][12] The activation of AMPK by bergenin

can also promote mitochondrial biogenesis through the AMPK/SIRT1 axis in hepatocytes.[1][3]
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Bergenin's activation of the AMPK signaling pathway.

Modulation of PI3K/Akt/mTOR and MAPK/ERK Pathways
In the context of cancer, particularly hepatocellular carcinoma, bergenin has been shown to

exert anti-cancer activity by concurrently inhibiting the PI3K/Akt/mTOR and MAPK/ERK

signaling pathways.[13][14][15] In bladder cancer, bergenin has been found to inhibit cancer

progression by activating the PPARγ/PTEN/Akt signal pathway.[16]
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Bergenin's inhibitory effects on cancer-related signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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